Cas no 954848-91-0 (4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 954848-91-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD10686584
• CID: 1087390
• PubChem ID: 17723743
• Update Time: 2025-05-26

4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5,6-dimethyl-1H-benzo[d]imidazol-2(3H)-one
• 4-AMINO-5,6-DIMETHYL-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-ONE
• 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one(SALTDATA: FREE)
• 4-amino-5,6-dimethyl-1,3-dihydrobenzimidazol-2-one
• 954848-91-0
• AKOS002344280
• DTXSID40589905
• MFCD10686584
• BS-39799
• STL412403
• 4-AMINO-5,6-DIMETHYL-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• MDL： MFCD10686584
• Inchi： 1S/C9H11N3O/c1-4-3-6-8(7(10)5(4)2)12-9(13)11-6/h3H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： DGQVAHDCDCCGBQ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C)C(C)=C(C=2N1)N

Computed Properties

• Exact Mass: 177.09000
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 74.67000
• LogP: 1.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

Introduction to 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 954848-91-0)

4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, identified by its Chemical Abstracts Service (CAS) number 954848-91-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a scaffold renowned for its broad biological activities and therapeutic potential. The structural features of 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, particularly the presence of amino and methyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzimidazole core is a privileged structure in drug discovery, exhibiting a wide range of biological functions including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of atoms in 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one allows for interactions with various biological targets, making it a promising candidate for further derivatization and development into novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating enzyme activity and inhibiting pathways associated with diseases such as cancer and neurodegeneration.

In the context of modern drug design, 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one serves as a versatile building block for generating structurally diverse libraries. Its amino group provides a site for further functionalization via coupling reactions with carboxylic acids or activated esters, while the methyl groups at positions 5 and 6 influence electronic properties and steric hindrance. These features are crucial for optimizing binding affinity and selectivity against biological targets. Computational studies have demonstrated that small modifications to this scaffold can significantly alter its pharmacokinetic profile and target engagement.

Recent advancements in medicinal chemistry have leveraged 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing analogs of this compound that mimic natural substrates or interfere with ATP binding pockets, researchers aim to develop potent inhibitors with improved efficacy and reduced side effects. Preliminary experimental data suggest that certain derivatives exhibit nanomolar potency against specific kinases while maintaining good selectivity over related enzymes.

The synthesis of 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one involves multi-step organic transformations that highlight the compound's synthetic utility. Common synthetic routes include condensation reactions between appropriately substituted hydrazines and carbodiimides or urea derivatives under controlled conditions. The dimethyl substitution pattern at positions 5 and 6 can be introduced during the initial synthesis or through subsequent methylation reactions. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

The pharmacological evaluation of 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one has revealed intriguing interactions with biological systems. In vitro assays have shown that this compound can inhibit the growth of certain cancer cell lines by disrupting microtubule formation or modulating signaling pathways involved in cell proliferation. Additionally, preclinical studies indicate potential applications in treating neurodegenerative disorders by protecting against oxidative stress and protein aggregation. These findings underscore the importance of exploring this scaffold further for therapeutic applications.

The chemical diversity inherent in benzimidazole derivatives like 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one makes them attractive for structure-based drug design. High-throughput screening (HTS) campaigns have been conducted to identify hit compounds within large libraries derived from this scaffold. Hits identified through HTS are then optimized through iterative chemical modifications to enhance their pharmacological properties. This approach has led to several clinical candidates that are currently undergoing further development.

The role of computational chemistry in analyzing 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one cannot be overstated. Molecular modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These studies help predict binding modes, estimate affinity constants, and identify key residues involved in recognition processes. Such information is critical for designing next-generation analogs with improved drug-like properties.

The future prospects for 4-amino-5,6-dimethyl-1,3-dihydro-2H-benzimidazol-2-one are promising given its versatility as a pharmacophore. Researchers are exploring novel synthetic strategies to expand its chemical space and discovering new biological activities through combinatorial chemistry approaches. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.